Cas no 654636-62-1 (3,7-Dioxa-4-aza-6-phosphanonanoic acid,4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide)

3,7-Dioxa-4-aza-6-phosphanonanoic acid,4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide structure

654636-62-1 structure

Product Name:3,7-Dioxa-4-aza-6-phosphanonanoic acid,4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide

CAS No:654636-62-1

Molecular Formula:C_₁₇H_₃₆NO_₆P

Molecular Weight:381.444606781006

CID:399203

PubChem ID:11407008

3,7-Dioxa-4-aza-6-phosphanonanoic acid,4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide Properties

Names and Identifiers

- 3,7-Dioxa-4-aza-6-phosphanonanoic acid,4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide
- DTXSID20889197
- 3,7-Dioxa-4-aza-6-phosphanonanoic acid, 4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide
- SCHEMBL521891
- 2-methyl-2-[N-t-butyl-N-(1-diethoxyphosphoryl-2,2-dimethylpropyl)aminoxy]propionic acid
- 654636-62-1
- +Expand
- InChIKey： LHCFAZQDKKRUDE-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H36NO6P/c1-11-22-25(21,23-12-2)13(15(3,4)5)18(16(6,7)8)24-17(9,10)14(19)20/h13H,11-12H2,1-10H3,(H,19,20)
- SMILES： CCOP(=O)(C(C(C)(C)C)N(C(C)(C)C)OC(C)(C)C(=O)O)OCC

Computed Properties

Exact Mass: 381.22802487g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 11
Monoisotopic Mass: 381.22802487g/mol
Heavy Atom Count: 25
Complexity: 482
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 85.3Å²

3,7-Dioxa-4-aza-6-phosphanonanoic acid,4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide Synthesis

Synthetic Circuit 1

548761-51-9

548761-51-9

188526-94-5

188526-94-5

654636-62-1

654636-62-1

97-77-8

97-77-8

Reaction Conditions

1.1 Solvents: Ethanol ; rt; 4 h, 20 °C
1.2 -

Reference

: Process for preparation of alkoxyamines by photolysis of dithiocarbamates

, France, , ,

3,7-Dioxa-4-aza-6-phosphanonanoic acid,4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide Raw materials

Propanoic acid, 2-[[(diethylamino)thioxomethyl]thio]-2-methyl-

3,7-Dioxa-4-aza-6-phosphanonanoic acid,4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide Preparation Products

3,7-Dioxa-4-aza-6-phosphanonanoic acid,4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide Related Literature

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654636-62-1 (3,7-Dioxa-4-aza-6-phosphanonanoic acid,4,5-bis(1,1-dimethylethyl)-6-ethoxy-2,2-dimethyl-, 6-oxide) Related Products

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